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Compound of Interest

Compound Name: H215186303
Cat. No.: B15565229
Get Quote

This guide provides researchers, scientists, and drug development professionals with answers
to frequently asked questions (FAQs) and detailed protocols to address and troubleshoot
inconsistent results when working with H2L5186303.

Frequently Asked Questions (FAQS)
Q1: What is H2L5186303 and its mechanism of action?

H2L5186303 is a potent and selective antagonist of the Lysophosphatidic Acid Receptor 2
(LPA2).[1] Lysophosphatidic acid (LPA) is a signaling lipid that exerts a wide range of cellular
effects by binding to its G protein-coupled receptors (GPCRS), including LPA2.[2] By selectively
binding to and blocking the LPA: receptor, H2L5186303 prevents the downstream signaling
cascades initiated by LPA. This inhibition can lead to anti-inflammatory effects, promotion of
apoptosis, and modulation of cell proliferation and motility.[3]
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Inconsistent Results Observed

Reagent Integrity
- Fresh Aliquots?
- Correct Solvent?

- Storage Conditions?

Protocol Adherence
- Consistent Timing?
- Calibrated Pipettes?
- Cell Passage Number?

Environmental Factors
- Stable Temperature?
- COz2 Levels?

- Plate Edge Effects?

Data Analysis
- Appropriate Controls?
- Consistent Parameters?

Reproducible Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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